molecular formula C16H24N2O3 B8407554 tert-butyl (RS)-2-(4-amino-3-methylphenyl)morpholine-4-carboxylate

tert-butyl (RS)-2-(4-amino-3-methylphenyl)morpholine-4-carboxylate

Cat. No.: B8407554
M. Wt: 292.37 g/mol
InChI Key: YTEPZNLTIILEPA-UHFFFAOYSA-N
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Description

Tert-butyl (RS)-2-(4-amino-3-methylphenyl)morpholine-4-carboxylate is a useful research compound. Its molecular formula is C16H24N2O3 and its molecular weight is 292.37 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H24N2O3

Molecular Weight

292.37 g/mol

IUPAC Name

tert-butyl 2-(4-amino-3-methylphenyl)morpholine-4-carboxylate

InChI

InChI=1S/C16H24N2O3/c1-11-9-12(5-6-13(11)17)14-10-18(7-8-20-14)15(19)21-16(2,3)4/h5-6,9,14H,7-8,10,17H2,1-4H3

InChI Key

YTEPZNLTIILEPA-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)C2CN(CCO2)C(=O)OC(C)(C)C)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of tert-butyl (RS)-2-(3-methyl-4-nitrophenyl)morpholine-4-carboxylate (2.21 g) in methanol (100 ml) was added ammonium formate (6.48 g). The reaction mixture was degassed by bubbling argon into the mixture for several minutes. 10% Palladium on activated charcoal (219 mg) was then added and the reaction mixture was stirred at 60° C. for 1 hour. The reaction mixture was then filtered through celite and concentrated in vacuo. The residue was taken up in EtOAc and extracted sequentially with water and with saturated brine. The organic layer was dried over Na2SO4 and concentrated in vacuo to afford tert-butyl (RS)-2-(4-amino-3-methylphenyl)morpholine-4-carboxylate (1.99 g, 99%) as a colourless oil. MS (EI): 292 (M+), 235 ([M-C4H9]+), 219 ([M-C4H9O]+), 191, 136, 57 ([C4H9]+).
Quantity
2.21 g
Type
reactant
Reaction Step One
Quantity
6.48 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One

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